6-Chloro-5-formyl-1,2-dihydro-1,4-dimethyl-2-oxopyridine-3-carbonitrile

• IUPAC Name: 6-chloro-5-formyl-1,4-dimethyl-2-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C9H7ClN2O2/c1-5-6(3-11)9(14)12(2)8(10)7(5)4-13/h4H,1-2H3
• InChI Key: SIVWIBYTOLEQOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(C(=C1C=O)Cl)C)C#N
• Molecular Formula: C9H7ClN2O2
• DSSTOX Substance ID: DTXSID10368340
• Molecular Weight: 210.62 g/mol
• CAS RN: 329348-61-0

Description

“6-Chloro-5-formyl-1,2-dihydro-1,4-dimethyl-2-oxopyridine-3-carbonitrile” is a chemical compound with the molecular formula C9H7ClN2O2 and a molecular weight of 210.62 g/mol.

Scientific Research Applications

Synthesis and Characterization

The synthesis and spectral characterization of derivatives related to 6-Chloro-5-formyl-1,2-dihydro-1,4-dimethyl-2-oxopyridine-3-carbonitrile have been explored extensively. For instance, Roushdy et al. (2019) studied the synthesis, spectral characterization, and photosensitivity of a compound derived from a condensation reaction involving a similar pyridine nucleus. Their research provides insight into the potential use of such compounds in optoelectronic devices due to their photosensitivity and electrical characteristics under various illumination intensities (Roushdy et al., 2019).

Molecular Docking and In Vitro Screening

Flefel et al. (2018) have explored the synthesis of novel pyridine and fused pyridine derivatives, evaluating their potential through molecular docking screenings towards specific proteins, indicating moderate to good binding energies. This suggests the compound's relevance in developing antimicrobial and antioxidant agents, underlining its pharmaceutical applicability (Flefel et al., 2018).

Optical and Structural Properties

Zedan et al. (2020) investigated the structural, optical, and junction characteristics of pyrazolo pyridine derivatives, including detailed analyses of their thermal, structural, and diode characteristics. Their findings contribute to the understanding of these compounds' applications in photonic and electronic devices due to their specific optical energy gaps and photosensor capabilities (Zedan et al., 2020).

Antimicrobial Studies

Research into the antimicrobial properties of pyridine derivatives, including compounds similar to 6-Chloro-5-formyl-1,2-dihydro-1,4-dimethyl-2-oxopyridine-3-carbonitrile, has shown promising results. For example, the synthesis and evaluation of new pyrimidines and condensed pyrimidines have highlighted the potential of these compounds as antimicrobial agents, offering a new avenue for therapeutic applications (Abdelghani et al., 2017).